2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H18N2O3/c1-13-6-8-14(9-7-13)20-18(22)12-21-11-10-15-16(19(21)23)4-3-5-17(15)24-2/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key: XCKCDDQLOSAFQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=CC3=C(C2=O)C=CC=C3OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide, also known as MIAMI, is a synthetic compound that has shown potential in various scientific research applications. MIAMI is a derivative of isoquinoline, which is a heterocyclic organic compound that is commonly used in the synthesis of drugs and other bioactive molecules.

Mechanism of Action

The mechanism of action of 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide is not fully understood, but it is thought to involve the modulation of ion channels and receptors in the brain and other tissues. 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has been shown to bind to certain ion channels, such as the TRPM8 channel, and inhibit their activity. 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has also been shown to bind to certain receptors, such as the GABA-A receptor, and modulate their activity. These effects could have implications for the treatment of neurological disorders and other diseases.
Biochemical and Physiological Effects:
2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has also been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders. In addition, 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has been shown to have analgesic and anti-inflammatory effects, which could have applications in pain management.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has also been shown to have low toxicity in vitro and in vivo, making it a safer alternative to other bioactive molecules. However, one limitation of using 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the research on 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide. One direction is the further exploration of its anticancer properties, including its mechanism of action and its potential for use in combination with other anticancer drugs. Another direction is the investigation of its potential for the treatment of neurological disorders, including its effects on ion channels and receptors in the brain. Additionally, the use of 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide as a scaffold for the development of novel bioactive molecules could lead to the discovery of new drugs and therapies for a variety of diseases.

Synthesis Methods

The synthesis of 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide involves the reaction of 5-methoxy-2-nitrobenzoic acid with 4-methylphenylacetic acid in the presence of thionyl chloride and dimethylformamide. The resulting product is then reduced using sodium borohydride to yield 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide. The synthesis of 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has been reported in several scientific journals, and the procedure has been optimized to produce high yields of the compound.

Scientific Research Applications

2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has shown potential in various scientific research applications, including cancer research, neuroscience, and drug discovery. 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. In addition, 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and Parkinson's disease. 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-(4-methylphenyl)acetamide has also been used as a scaffold for the development of novel bioactive molecules, which could have applications in drug discovery.